Cas no 1803878-99-0 (3-Bromo-4-(3-bromopropyl)nitrobenzene)

• Product Name: 3-Bromo-4-(3-bromopropyl)nitrobenzene
• CAS No: 1803878-99-0
• MF: C₉H₉Br₂NO₂
• MW: 322.981261014938
• CID: 4793311
• Update Time: 2023-08-17

3-Bromo-4-(3-bromopropyl)nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 3-Bromo-4-(3-bromopropyl)nitrobenzene

• Inchi： 1S/C9H9Br2NO2/c10-5-1-2-7-3-4-8(12(13)14)6-9(7)11/h3-4,6H,1-2,5H2
• InChI Key： CXXKFGZPIZFINP-UHFFFAOYSA-N
• SMILES： BrC1C=C(C=CC=1CCCBr)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 196
• XLogP3: 3.8
• Topological Polar Surface Area: 45.8